1'-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-1,4'-bipiperidin-3-ol

• IUPAC Name: (1-cyclohexyltriazol-4-yl)-[4-(3-hydroxypiperidin-1-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C19H31N5O2/c25-17-7-4-10-23(13-17)15-8-11-22(12-9-15)19(26)18-14-24(21-20-18)16-5-2-1-3-6-16/h14-17,25H,1-13H2
• InChI Key: SWEGAAWZNQFSBM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C=C(N=N2)C(=O)N3CCC(CC3)N4CCCC(C4)O
• Molecular Formula: C19H31N5O2
• Molecular Weight: 361.5 g/mol

Description

1'-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-1,4'-bipiperidin-3-ol, also known as CTB, is a chemical compound that has been extensively studied for its potential use in scientific research. CTB is a derivative of the compound piperidine and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1'-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-1,4'-bipiperidin-3-ol is not fully understood. However, it is believed that this compound binds to specific receptors on the surface of neurons, leading to the internalization of the compound into the neuron. Once inside the neuron, this compound can be transported along axons to the cell body, allowing for the tracing of neural pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its use as a tracer for studying neural pathways, this compound has been shown to have analgesic effects in animal models. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-1,4'-bipiperidin-3-ol is its selectivity for neurons in the central nervous system. This makes it a useful tool for studying neural pathways and connectivity. However, this compound has some limitations in lab experiments. For example, this compound has a relatively short half-life in vivo, which can limit its usefulness for long-term studies. Additionally, this compound can be toxic at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1'-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-1,4'-bipiperidin-3-ol. One area of interest is the development of new synthesis methods that can increase the yield of this compound. Another area of interest is the development of new applications for this compound, such as its use as a therapeutic agent for neurodegenerative diseases. Additionally, there is interest in developing new derivatives of this compound that can have improved selectivity and efficacy.

Synthesis Methods

The synthesis of 1'-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-1,4'-bipiperidin-3-ol involves a multistep process that requires several chemical reactions. The first step involves the reaction of cyclohexyl isocyanate with 1,2,3-triazole to form 1-(cyclohexylcarbamoyl)-1H-1,2,3-triazole. This intermediate is then reacted with 3-piperidinol to form this compound. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

1'-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-1,4'-bipiperidin-3-ol has been extensively studied for its potential use in scientific research. One of the main applications of this compound is as a tool for studying the central nervous system. This compound has been shown to selectively bind to neurons in the brain and spinal cord, making it a useful tracer for studying neural pathways. This compound has also been used to study the distribution and connectivity of neurons in the brain and spinal cord.